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These application notes provide an overview and detailed protocols for the principal
ignitability tests for upholstered furniture materials. The methodologies outlined are based on
internationally recognized standards and are essential for assessing the fire safety of furniture
components.

Introduction to Ignitability Testing

Ignitability testing of upholstered furniture is a critical process to ensure consumer safety and
meet regulatory requirements. These tests evaluate how materials used in furniture, such as
fabrics, fillings, and barriers, respond to various ignition sources, from a smoldering cigarette to
a small open flame. The primary goal is to minimize the risk of fire incidents, thereby protecting
lives and property.[1][2] Regulations and standards for furniture flammability vary by region,
with prominent standards established in the United States, the European Union, and the United
Kingdom.

Key Ignitability Testing Standards

Several key standards are used globally to assess the flammability of upholstered furniture.
These include:

¢ 16 CFR Part 1640: The mandatory standard for the flammability of upholstered furniture in
the United States, which incorporates the testing requirements of California Technical
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Bulletin 117-2013.[3]

California Technical Bulletin 117-2013 (TB 117-2013): A smolder resistance test for cover
fabrics, barrier materials, and resilient filling materials.[4][5][6][7]

NFPA 260: A standard that measures the fire resistance of upholstered furniture components
when exposed to a smoldering cigarette.[1][2][8][9]

EN 1021-1 & EN 1021-2: European standards that assess the ignitability of upholstered
furniture from a smoldering cigarette (Part 1) and a match flame equivalent (Part 2).[3][10]
[11][12][13]

BS 5852: A British standard that uses a series of ignition sources, including smoldering
cigarettes, gas flames, and wooden cribs (such as Crib 5), to assess the ignitability of
upholstered seating.[10][14][15][16]

ASTM E1354 (Cone Calorimeter): A test method that measures the heat release rate and
other flammability characteristics of materials when exposed to radiant heat.[17][18][19][20]
[21][22][23]

Quantitative Data Summary

The following table summarizes the key quantitative data and pass/fail criteria for the discussed
ignitability testing protocols.
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Test Standard

Ignition Source

Key Quantitative
Measurements &
Observations

Typical Pass/Fail
Criteria

CATB 117-2013

Smoldering Cigarette
(SRM 1196)

Vertical Char Length
(inches/mm),

Smoldering Duration
(minutes), Transition

to Open Flaming

No continued
smoldering after 45
minutes; Vertical char
length < 1.8 inches
(45 mm); No transition
to open flaming.[4][7]
[24]

Char Length

Classification as Class

| or Class Il based on

NFPA 260 Smoldering Cigarette (inches/mm), Obvious  char length (e.g.,
Ignition Class I: char length <
1.75 inches).[1][8]
) No progressive
Progressive ] ]
] ) ] ] smoldering or flaming
EN 1021-1 Smoldering Cigarette Smoldering, Flaming o )
within the 60-minute
Combustion )
test duration.[3][13]
Flaming combustion
Match Flame ) ] must cease within 120
_ Flaming Combustion
EN 1021-2 Equivalent (Butane seconds after removal

Flame)

Duration (seconds)

of the ignition source.
[3][10]

BS 5852:2006 (Crib 5)

Wooden Crib (Ignition

Source 5)

Flaming Duration
(minutes), Smoldering
Duration (minutes),

Evidence of Charring

No flaming for more
than 10 minutes after
ignition; No
smoldering for more
than 60 minutes;
Charring does not
extend more than 100
mm in any direction
(upwards excluded).
[14][16][25][26]
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ASTM E1354

Radiant Heat (e.g., 35
or 50 kW/m?2) & Spark

Ignitor

Time to Ignition (s),
Peak Heat Release
Rate (kW/m?),
Average Heat
Release Rate
(kW/m2), Total Heat
Released (MJ/m3),
Mass Loss Rate (g/s),

Varies by regulation
and application. For
example, some codes
may specify a
maximum peak heat
release rate (e.g., <
65-100 kW/m?) and a
maximum 2-minute

total heat release

Specific Extinction (e.g., < 65-100
Area (m2/kg) KW*min/m2).[17][18]
[21][22]

Experimental Protocols
California Technical Bulletin 117-2013: Smolder
Resistance Test

Objective: To determine the smolder resistance of upholstered furniture components when
exposed to a smoldering cigarette.

Methodology:
e Specimen Preparation:
o Prepare miniature cushions using the test cover fabric over a standard filling material.

o Vertical cushions typically measure 8" x 8" x 2", and horizontal cushions measure 8" x 5" x
2".[4]

o Condition the specimens in a controlled environment.
o Test Apparatus:
o Atestrig that forms a crevice between a vertical and a horizontal cushion.

o Standardized cigarettes (SRM 1196).
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o Sheeting material to cover the cigarette.

e Procedure:

Place a lighted cigarette in the crevice formed by the vertical and horizontal cushions.[4][6]

[e]

o

Cover the cigarette with the sheeting material to ensure contact.[6]

Allow the cigarette to burn its entire length. The test duration is typically 45 minutes if

[¢]

smoldering is not progressive.[4][6]

Observe for continued smoldering, the development of char, and any transition to open

[¢]

flame.

[¢]

After the test, carefully remove the cigarette remnants.
o Data Collection and Analysis:
o Measure the maximum vertical char length on the cover fabric.[4]
o Record if the specimen continues to smolder after 45 minutes or transitions to open flame.

o A material passes if three initial mock-up specimens meet the pass criteria. If one fails, the
test is repeated on three additional specimens.[4][24]

BS 5852:2006 - Ignition Source 5 (Crib 5) Test

Objective: To assess the ignitability of an upholstered seating composite when subjected to a
flaming wooden crib ignition source.

Methodology:
e Specimen Preparation:

o Construct a test composite using the actual cover fabric and filling material on a test rig
that simulates a chair seat and back at a 90° angle.[16]

o Condition the test assembly in a controlled atmosphere.
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o Test Apparatus:
o A test cabinet with a calibrated airflow.

o Awooden crib (Ignition Source 5), which is a small, lattice-like structure of wood planks.
[26]

o Lintis attached to the bottom of the crib, and a non-flammable liquid (propan-2-ol) is
added to aid ignition.[26]

e Procedure:

o Place the prepared crib at the junction of the seat and back of the test rig.

o Ignite the crib with a match.[26]

o Observe the specimen for flaming and smoldering on both the cover and interior material.
o Data Collection and Analysis:

o Record the duration of any flaming and smoldering.

o Measure the extent of char damage in all directions.

o The composite passes if flaming ceases within 10 minutes, smoldering stops within 60
minutes, and the char damage does not exceed the specified limits.[14][16][25]

ASTM E1354: Cone Calorimeter Test

Objective: To measure the heat release rate and other fire-test-response characteristics of
materials exposed to a controlled level of radiant heat.[17][18][20]

Methodology:
e Specimen Preparation:

o Prepare flat specimens, typically 200mm x 100mm, with a maximum thickness of 50mm.
[17]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.loft.co.uk/blogs/news/what-is-crib5
https://www.loft.co.uk/blogs/news/what-is-crib5
https://www.loft.co.uk/blogs/news/what-is-crib5
https://chieftainfabrics.com/crib-test-explained/
https://vietnamfabric.com/british-fire-retardant-bs5852/
https://www.zimmer-rohde.com/zertifikate/10919_BS%205852%20crib%205.pdf
https://www.capitaltesting.org/astm-e1354-cone-calorimeter-laboratory-testing
https://fpe.umd.edu/astm-e1354
https://store.astm.org/e1354-23.html
https://www.capitaltesting.org/astm-e1354-cone-calorimeter-laboratory-testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o The specimens should be representative of the end-use product.

o Condition the specimens to a constant weight at 23°C and 50% relative humidity.[17]

o Wrap the back and edges of the specimen in aluminum foil.[17]

e Test Apparatus:

o A cone calorimeter, which includes a conical-shaped radiant heater, a load cell for
measuring mass loss, a spark ignitor, and an exhaust system with gas analysis and smoke
measurement capabilities.[17][18]

e Procedure:

[¢]

Calibrate the equipment and set the desired heat flux (commonly 35 or 50 kW/m?2).[17]

o

Place the prepared specimen on the load cell under the conical heater.

[e]

Position the spark ignitor over the specimen surface to ignite the pyrolysis gases.

o

The test continues until flaming ceases or for a predetermined duration (e.g., 60 minutes).
[17]

e Data Collection and Analysis:

o Continuously measure and record the following parameters:

Time to sustained ignition.[18]

Mass loss rate.[18]

Oxygen concentration in the exhaust gas to calculate the heat release rate.[21]

Smoke obscuration.[21]

o From these measurements, calculate the peak and average heat release rates, total heat
released, effective heat of combustion, and specific extinction area.[17][18]
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Caption: General workflow for upholstered furniture ignitability testing.
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Caption: Relationship between key ignitability testing standards.
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upholstered-furniture-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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